Cas no 3615-82-5 (Phytin)

• Product Name: Phytin
• CAS No: 3615-82-5
• MF: C₆H₁₈CaMgO₂₄P₆
• MW: 724.418288707733
• MDL: MFCD00082312
• CID: 44317
• PubChem ID: 87574616
• Update Time: 2025-04-18

Phytin Chemical and Physical Properties

Names and Identifiers

• Calcium Phytate
• Phytin
• Myo-Inositol, hexakis(dihydrogen phosphate), calcium magnesium salt
• calcium,magnesium,(2,3,4,5,6-pentaphosphonatooxycyclohexyl) phosphate
• Calcium-magnesium phytate
• Eviunis
• Forglesan
• Fosforo de Angeli
• Inophosphan
• Inositocalcium
• Phosbiose
• Phytocalcium
• Phytophosphine
• myo-Inositol hexakis(dihydrogen phosphate) calcium salt
• CID 126963567
• Phytic acid calcium magnesium salt
• calcium;magnesium;(2,3,4,5,6-pentaphosphonatooxycyclohexyl) phosphate
• calcium magnesium phytate
• myo-Inositol, 1,2,3,4,5,6-hexakis(dihydrogen phosphate), calcium magnesium salt (1:?:?)
• calcium magnesium (2,3,4,5,6-pentaphosphonato
• Calcium phytate, Ca: 20.0 ～ 24.0 %
• calcium-magnesiumphytate
• fosforodeangeli
• hexakis(dihydrogenphosphate),calciummagnesiumsalt,myo-inosito
• Ca: 20.0 inverted exclamation mark<< 24.0 %
• 3615-82-5
• INOSITOL, HEXAKIS(DIHYDROGEN PHOSPHATE), CALCIUM MAGNESIUM SALT, myo-
• DTXSID30891206
• Q3746173
• JWJNVODPOMYTLT-UHFFFAOYSA-B
• EINECS 222-798-1

• MDL： MFCD00082312
• Inchi： 1S/C6H18O24P6.Ca.Mg.4H/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;/t1-,2-,3-,4+,5-,6-;;;;;;
• InChI Key： OWMDVHCSVGASGG-BQYPOXACSA-N
• SMILES： O([C@@H]1[C@H]([C@H](OP(O)(O)=O)[C@@H](OP(O)(O)=O)[C@H](OP(O)(O)=O)[C@@H]1OP(O)(O)=O)OP(O)(O)=O)P(O)(O)=O.[Ca].[Mg]

Computed Properties

• Exact Mass: 887.54300
• Monoisotopic Mass: 699.8239643 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 749
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -8
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 700.11
• Topological Polar Surface Area: 435

Experimental Properties

• Color/Form: Powder
• Density: 2.4200
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 493.38000
• LogP: 2.12580
• Solubility: Soluble in acid, slightly soluble in water, insoluble in ethanol, ether, acetone, benzene, etc
• Merck: 7387
• Vapor Pressure: No data available

Phytin Security Information

• Signal Word：Warning
• Hazard Statement： H319-H412
• Warning Statement： P273-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：NM7530000
• Storage Condition：Inert atmosphere,Room Temperature(BD147975)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives